Cas no 62507-50-0 (Benzamide, 4-bromo-N-(4-nitrophenyl)-)

Benzamide, 4-bromo-N-(4-nitrophenyl)- structure
62507-50-0 structure
Product Name:Benzamide, 4-bromo-N-(4-nitrophenyl)-
CAS No:62507-50-0
MF:C13H9BrN2O3
MW:321.126162290573
CID:442327
PubChem ID:603900
Update Time:2025-04-19

Benzamide, 4-bromo-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-bromo-N-(4-nitrophenyl)-
    • 4-bromo-N-(4-nitrophenyl)benzamide
    • 62507-50-0
    • 4-Bromo-N-(4-nitrophenyl)benzamide #
    • SR-01000393879-1
    • DTXSID00345347
    • AKOS000484640
    • SR-01000393879
    • Cambridge id 5116567
    • CJNOQHFTPGQBMZ-UHFFFAOYSA-N
    • Inchi: 1S/C13H9BrN2O3/c14-10-3-1-9(2-4-10)13(17)15-11-5-7-12(8-6-11)16(18)19/h1-8H,(H,15,17)
    • InChI Key: CJNOQHFTPGQBMZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 319.97967
  • Monoisotopic Mass: 319.97965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Density: 1.635
  • Boiling Point: 381.4°C at 760 mmHg
  • Flash Point: 184.5°C
  • Refractive Index: 1.69
  • PSA: 72.24
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